Cas no 1333504-53-2 (N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide)
N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide
- Z1130245956
- EN300-15231042
- N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
- AKOS017371171
- 1333504-53-2
- N-(2-cyano-3-methylbutan-2-yl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
-
- Inchi: 1S/C13H23N3O2/c1-10(2)13(3,9-14)15-12(18)7-16-6-4-5-11(16)8-17/h10-11,17H,4-8H2,1-3H3,(H,15,18)/t11-,13?/m0/s1
- InChI Key: FNLRWARIGHQSEO-AMGKYWFPSA-N
- SMILES: OC[C@@H]1CCCN1CC(NC(C#N)(C)C(C)C)=O
Computed Properties
- Exact Mass: 253.17902698g/mol
- Monoisotopic Mass: 253.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 76.4Ų
N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-15231042-0.05g |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 0.05g |
$212.0 | 2023-06-05 | ||
| Enamine | EN300-15231042-50mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 50mg |
$587.0 | 2023-09-26 | |
| Enamine | EN300-15231042-100mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 100mg |
$615.0 | 2023-09-26 | |
| Enamine | EN300-15231042-250mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 250mg |
$642.0 | 2023-09-26 | |
| Enamine | EN300-15231042-500mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 500mg |
$671.0 | 2023-09-26 | |
| Enamine | EN300-15231042-1000mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 1000mg |
$699.0 | 2023-09-26 | |
| Enamine | EN300-15231042-2500mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 2500mg |
$1370.0 | 2023-09-26 | |
| Enamine | EN300-15231042-5000mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 5000mg |
$2028.0 | 2023-09-26 | |
| Enamine | EN300-15231042-10000mg |
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide |
1333504-53-2 | 90.0% | 10000mg |
$3007.0 | 2023-09-26 |
N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide
Recent Advances in the Study of N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide (CAS: 1333504-53-2)
The compound N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide (CAS: 1333504-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that it may interact with enzymes or receptors involved in critical cellular processes, making it a candidate for drug development. The presence of the hydroxymethylpyrrolidine moiety is believed to contribute to its binding affinity and selectivity, which are crucial for its therapeutic efficacy.
In terms of synthesis, recent advancements have been made in streamlining the production of N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide. Researchers have developed more efficient catalytic systems and reaction conditions to improve yield and purity. These innovations are essential for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.
Pharmacological evaluations have revealed that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes are critical for its potential use as a therapeutic agent. Additionally, in vitro and in vivo studies have demonstrated its efficacy in disease models, particularly in conditions where modulation of the targeted pathways is beneficial.
Despite these promising findings, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and further mechanistic investigations. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced properties.
In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide represents a compelling area of research in chemical biology and drug development. Its unique structure and biological activity offer numerous opportunities for innovation, and continued exploration is likely to yield significant advancements in the field. Researchers and industry professionals are encouraged to stay abreast of the latest developments to leverage its full potential.
1333504-53-2 (N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)